Cas no 157008-64-5 (1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-)
157008-64-5 structure
Product Name:1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
CAS No:157008-64-5
MF:C20H34O
MW:290.48336648941
CID:1335287
PubChem ID:13118571
Update Time:2025-04-20
1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-
- 1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (S-(E,E))-
- UNII-J5TL18A54U
- J5TL18A54U
- (+)-Geranyllinalool
- Q27281233
- Geranyllinalool, (+)-
- 157008-64-5
-
- Inchi: 1S/C20H34O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,11,13,15,21H,1,8-10,12,14,16H2,2-6H3/b18-13+,19-15+/t20-/m1/s1
- InChI Key: IQDXAJNQKSIPGB-WAYIDIRISA-N
- SMILES: O[C@@](C=C)(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 290.26112
- Monoisotopic Mass: 290.260965704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
157008-64-5 (1,6,10,14-Hexadecatetraen-3-ol, 3,7,11,15-tetramethyl-, (3S,6E,10E)-) Related Products
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